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Compound of Interest

Compound Name: 6-(Benzoyloxy)hexanoic acid

CAS No.: 137591-00-5

Cat. No.: B8647761

Get Quote

Chemical Identity & Hazard Profiling
Before disposal, you must validate the material identity to ensure compatibility with waste

streams. This compound is frequently confused with amide derivatives (e.g., Cbz-protected

amino acids).
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Parameter Specification Operational Implication

Chemical Name 6-(Benzoyloxy)hexanoic acid Target Molecule

Functional Groups

1.[1] Carboxylic Acid

(Terminal)2. Benzoate Ester

(Internal)

Acidic; susceptible to

hydrolysis in strong base.

Physical State
Solid (typically white/off-white

powder)

Dust inhalation hazard;

requires solid waste

segregation.

Solubility

Soluble in organic solvents

(DCM, DMSO, MeOH).Low

solubility in water.

Do not attempt aqueous drain

disposal.[2]

Acidity (pKa) ~4.8 (Carboxylic acid)

Corrosive to mucous

membranes; incompatible with

strong oxidizers.

Critical Safety Warning: While specific toxicological data for this intermediate may be limited, it

must be handled as a Category 2 Skin/Eye Irritant (H315/H319) due to the free carboxylic acid

moiety and potential hydrolysis to benzoic acid.

Primary Disposal Protocols
The disposal strategy relies on incineration as the ultimate fate. The presence of the benzene

ring renders it unsuitable for standard biological wastewater treatment.

Scenario A: Solid Waste (Pure Substance)
Applicability: Expired reagents, contaminated weighing boats, spill cleanup solids.

Segregation: Isolate from oxidizers (e.g., permanganates, nitrates) to prevent exothermic

reaction.

Containerization: Place the solid in a wide-mouth HDPE (High-Density Polyethylene) or

glass jar.

Why? HDPE is resistant to weak organic acids and prevents breakage during transport.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0199360.pdf
https://hscprep.com.au/hsc-chemistry/safe-handling-organic-substances/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8647761?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Affix a hazardous waste label.

Required Fields: "Non-Halogenated Organic Solid."

Constituents: "6-(Benzoyloxy)hexanoic acid (100%)."

Hazard Checkbox: Irritant, Acidic.

Fate: High-temperature incineration (Waste Code: Incineration Only).

Scenario B: Liquid Waste (Solvent Solutions)
Applicability: Reaction mother liquors (DCM, Ethyl Acetate, Methanol).

Compatibility Check: Ensure the solvent carrier is non-halogenated or halogenated and

segregate accordingly.

Example: If dissolved in Dichloromethane (DCM)

Halogenated Waste.

Example: If dissolved in Methanol/Ethyl Acetate

Non-Halogenated Waste.

pH Adjustment (Optional but Recommended): If the solution is highly concentrated (>1 M),

neutralization is not recommended in the waste container due to exotherm risks. Dispose of

as acidic organic waste.

Fate: Fuel blending or Incineration.

Scenario C: Aqueous Waste (Buffer/Work-up Layers)
Applicability: Aqueous layers from extractions containing trace amounts.

Extraction: Do not pour down the drain. The benzoate moiety is an environmental pollutant.

Collection: Collect in "Aqueous Waste - Contaminated with Organics" carboy.
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Fate: Wastewater treatment plant (WWTP) via chemical waste contractor (requires tertiary

treatment).

Emergency Spill Response Workflow
Mechanism: Containment

Neutralization

Collection.

Isolate: Evacuate the immediate 3-meter radius. Don PPE (Nitrile gloves, safety goggles, lab

coat).[2]

Contain: If liquid solution, dike with absorbent pillows. If solid, cover to prevent dust.

Neutralize: Apply Sodium Bicarbonate (

) or a commercial acid spill kit.

Observation: Wait for effervescence (

evolution) to cease.

Collect: Sweep neutralized sludge into a dedicated waste pail. Label as "Spill Debris:

Organic Acid."

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of 6-(Benzoyloxy)hexanoic
acid based on its physical state and solvent environment.
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Waste Generation:
6-(Benzoyloxy)hexanoic acid

Determine Physical State

Solid / Powder

 Dry Substance

Liquid / Solution

 Dissolved

Bin: Solid Organic Waste
(Trace Acid)

Identify Solvent Base

Halogenated Solvent
(DCM, Chloroform)

 Contains Halogens

Non-Halogenated Solvent
(MeOH, EtOAc, DMSO)

 Flammable/Organic

Aqueous Layer
(Water/Buffer)

 Water Based

Bin: Halogenated Organic Bin: Non-Halogenated Organic Bin: Aqueous Toxic

FINAL FATE:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 6-(Benzoyloxy)hexanoic acid
waste streams.
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Regulatory & Compliance Data
Refer to these classifications when filling out your institution's hazardous waste manifest.

Regulatory Body Classification Code/Note

GHS (Global) Skin Irrit. 2; Eye Irrit.[1][3] 2A H315, H319

RCRA (USA) Not P- or U-listed specifically.

Classify by characteristic:

D002 (Corrosive) if pH < 2,

otherwise General Organic.

DOT (Transport)
Not regulated as Dangerous

Goods (Solid).

If dissolved, solvent dictates

classification (e.g., UN 1993

for Flammable Liquid).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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